N-{2-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-1-piperidinyl]-2-oxoethyl}urea

• IUPAC Name: [2-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)piperidin-1-yl]-2-oxoethyl]urea
• InChI: InChI=1S/C16H22N4O4/c17-16(22)18-9-15(21)20-5-1-2-12(10-20)19-11-3-4-13-14(8-11)24-7-6-23-13/h3-4,8,12,19H,1-2,5-7,9-10H2,(H3,17,18,22)
• InChI Key: XKKOMCMOHTZNFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNC(=O)N)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol

Description

The compound “N-{2-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-1-piperidinyl]-2-oxoethyl}urea” is a complex organic molecule. It contains a 2,3-dihydro-1,4-benzodioxin-6-ylamino group, a piperidinyl group, and a urea group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new sulfonamides and their N-substituted derivatives as possible agents for treating Alzheimer’s disease was achieved by reacting 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. The resulting product was then treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular structure of the compound can be determined using various spectroscopic techniques including IR, 1H NMR, and EI-MS. The 3D structure of the compound can also be viewed using computational tools.

Chemical Reactions Analysis

The studied compounds exhibited moderate to weak inhibition of cholinestrases and lipoxygenase enzymes. This suggests that they could potentially be used in the treatment of diseases where these enzymes play a role.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For instance, the compound appears as a white amorphous powder with a melting point of 134-135 °C. Its molecular formula is C24H24O5N2S and its molecular weight is 452 gmol-1.

Future Directions

The potential therapeutic applications of this compound, particularly in the treatment of diseases like Alzheimer’s, make it a promising area for future research. Further studies are needed to fully understand its mechanism of action and to assess its safety and efficacy in clinical settings.